N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H18N2O5S/c1-9-13(10(2)21-16-9)22(18,19)15-8-14(17,11-5-6-11)12-4-3-7-20-12/h3-4,7,11,15,17H,5-6,8H2,1-2H3
• InChI Key: UHAMZDRRGZSXDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC(C2CC2)(C3=CC=CO3)O
• Molecular Formula: C14H18N2O5S
• Molecular Weight: 326.37 g/mol

Description

N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H18N2O5S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Sulfonamide-derived compounds, including variations similar to N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide, have been synthesized and evaluated for their potential biological activities. These compounds, alongside their transition metal complexes, have shown moderate to significant antibacterial activity and good antifungal activity against various strains, indicating their potential in antimicrobial therapy (Chohan & Shad, 2011).

Drug Design and Docking Studies

Research into new diaryl furan derivatives, including structures akin to this compound, has been conducted to develop potent anti-inflammatory and antithrombotic drugs. Docking studies against human cyclooxygenase-2 (COX-2), lipoxygenase, thromboxane synthase, and prostacyclin synthase enzymes have shown that these compounds could be effective in treating inflammatory pathways, offering insights into drug design and development (Sekhar et al., 2009).

Chemical Synthesis and Cascade Reactions

The compound's potential utility in chemical synthesis has been demonstrated through studies on the construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates. These studies highlight innovative synthetic protocols that allow for the efficient construction of complex structures, showcasing the compound's role in facilitating novel chemical reactions (Li & Liu, 2014).

Potential in Glaucoma Treatment

Furazan and furoxan sulfonamides, related to the compound , have been explored for their inhibitory activity against human carbonic anhydrase isoforms, showing potential as antiglaucoma agents. These studies suggest the compound's derivatives could be efficient in lowering intraocular pressure in vivo, offering a new avenue for glaucoma treatment (Chegaev et al., 2014).

Anticancer and Antibacterial Properties

Research has also delved into the synthesis of novel sulfonamide derivatives with a focus on evaluating their antibacterial, antiurease, and antioxidant activities. Some of these derivatives have shown effective antiurease and antioxidant activities, indicating their potential in developing new therapeutic agents for cancer and bacterial infections (Sokmen et al., 2014).